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Compound Name: Salicylidene2-aminopyridine

Cat. No.: B15069772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Salicylidene-2-aminopyridine, a Schiff base derived from the condensation of salicylaldehyde

and 2-aminopyridine, is a versatile compound with significant interest in coordination chemistry

and medicinal chemistry.[1] Its ability to form stable complexes with various metal ions has led

to extensive research into its potential applications, particularly in the development of novel

antimicrobial agents.[1][2][3] This technical guide provides an in-depth overview of

Salicylidene-2-aminopyridine, including its chemical identity, physicochemical properties,

synthesis protocols, and biological activities.

Chemical Identity
Identifier Value

CAS Number 1823-47-8[4]

IUPAC Name 2-[(E)-pyridin-2-yliminomethyl]phenol

Molecular Formula C₁₂H₁₀N₂O[4]

Molecular Weight 198.22 g/mol [4]

Synonyms

N-Salicylidene-2-aminopyridine, 2-

(Salicylideneamino)pyridine, N-

Pyridylsalicylideneamine[4]
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Physicochemical Properties
Salicylidene-2-aminopyridine is typically a yellow to orange crystalline solid.[1] A summary of its

key physicochemical properties is presented below.

Property Value Reference

Appearance
Yellow or orange crystalline

solid
[1]

Melting Point 60-62 °C [2]

Solubility

Soluble in polar solvents like

ethanol; insoluble in non-polar

solvents.

[1]

Stability
Generally stable under

standard laboratory conditions.
[1]

Synthesis of Salicylidene-2-aminopyridine
The synthesis of Salicylidene-2-aminopyridine is primarily achieved through the condensation

reaction between salicylaldehyde and 2-aminopyridine.[1]

Experimental Protocol: Reflux Method
A common and efficient method for the synthesis of Salicylidene-2-aminopyridine involves

refluxing the reactants in ethanol.[1][2]

Materials:

Salicylaldehyde (1 equivalent)

2-Aminopyridine (1 equivalent)

Ethanol

Formic acid (catalytic amount)
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Hexane

Procedure:

Dissolve 2-aminopyridine (e.g., 1.88 g, 20 mmol) in ethanol (e.g., 10 mL) in a round-bottom

flask.[2]

To this stirred solution, add a solution of 2-hydroxybenzaldehyde (salicylaldehyde) (e.g., 2.45

g, 20 mmol) and a few drops of formic acid.[2]

Reflux the reaction mixture for approximately 6 hours.[2]

After reflux, allow the mixture to cool, leading to the precipitation of the product.

Collect the precipitate by filtration.

Recrystallize the crude product from an ethanol-hexane mixture (1:1) to obtain pure, yellow-

orange crystals of Salicylidene-2-aminopyridine.[2]

Experimental Protocol: Green Chemistry (Solvent-Free)
Method
A solvent-free approach offers an environmentally friendly alternative for the synthesis.[5]

Materials:

2-Aminopyridine (1 mmol)

Appropriate aromatic aldehyde (in this case, salicylaldehyde) (1 mmol)

Procedure:

Grind a mixture of 2-aminopyridine and salicylaldehyde thoroughly in a clean, dry porcelain

mortar with a pestle until the mixture becomes sticky.[5]

Leave the sticky mass in the air for a period ranging from 2 to 70 minutes, with occasional

grinding.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.isca.me/rjcs/Archives/v3/i9/5.ISCA-RJCS-2013-127.pdf
https://www.isca.me/rjcs/Archives/v3/i9/5.ISCA-RJCS-2013-127.pdf
https://www.isca.me/rjcs/Archives/v3/i9/5.ISCA-RJCS-2013-127.pdf
https://www.isca.me/rjcs/Archives/v3/i9/5.ISCA-RJCS-2013-127.pdf
https://www.chemicalbook.com/synthesis/salicylidene-2-aminopyridine.htm
https://www.chemicalbook.com/synthesis/salicylidene-2-aminopyridine.htm
https://www.chemicalbook.com/synthesis/salicylidene-2-aminopyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15069772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitor the reaction completion using thin-layer chromatography (TLC).[5]

Once the reaction is complete, scrape the solid mass from the mortar.

Recrystallize the product from dilute aqueous ethanol.[5]

Characterization Data
The synthesized Salicylidene-2-aminopyridine can be characterized using various

spectroscopic techniques.

Technique Key Observations

Infrared (IR) Spectroscopy

A characteristic band for the imine group (C=N)

stretching vibration appears around 1608-1615

cm⁻¹. The absence of the aldehydic C=O

stretching band confirms the formation of the

Schiff base. A band for the phenolic C-O

stretching is observed around 1270-1288 cm⁻¹.

[2]

¹H Nuclear Magnetic Resonance (NMR)

Spectroscopy

A sharp singlet corresponding to the imine

proton (-CH=N-) is typically observed between

9.34 and 9.53 ppm, confirming the formation of

the Schiff base.[2]

Biological Activities and Mechanism of Action
Salicylidene-2-aminopyridine and its metal complexes have demonstrated notable biological

activities, particularly antimicrobial properties.[2][3]

Antimicrobial Activity
Studies have shown that Salicylidene-2-aminopyridine and its derivatives are capable of

inhibiting the growth of various bacteria, including both Gram-positive (e.g., Staphylococcus

aureus) and Gram-negative (e.g., Escherichia coli) strains.[2] The antimicrobial efficacy can be

influenced by the presence of different substituent groups on the salicylidene ring and the

solvent used.[2]
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Proposed Mechanism of Action
The biological activity of Salicylidene-2-aminopyridine is often enhanced upon coordination with

metal ions.[1] The resulting metal complexes are believed to exert their antimicrobial effects by

disrupting essential microbial metabolic pathways.[1]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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